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Compound of Interest

2-(2,5-Dimethylphenyl)quinoline-4-
Compound Name:
carboxylic acid

Cat. No.: B187376

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a summary of the known physical and chemical properties of 2-
(2,5-dimethylphenyl)quinoline-4-carboxylic acid. Quinoline derivatives are a significant
class of heterocyclic compounds that are of great interest in medicinal chemistry due to their
wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory
properties. Understanding the physicochemical characteristics of these compounds is
fundamental for their development as therapeutic agents, influencing factors such as solubility,
absorption, and interaction with biological targets. This document compiles available data on 2-
(2,5-dimethylphenyl)quinoline-4-carboxylic acid and provides a relevant experimental
protocol for its synthesis.

Core Physical and Chemical Properties

A comprehensive search of available scientific literature and chemical databases has yielded
the following data for 2-(2,5-dimethylphenyl)quinoline-4-carboxylic acid. It is important to
note that while some fundamental properties are well-documented, specific experimental
values for properties such as melting point, boiling point, and pKa are not consistently reported
in the public domain. Data for structurally similar compounds are provided for comparative
purposes where available.
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Table 1: General and Computed Properties of 2-(2,5-Dimethylphenyl)quinoline-4-carboxylic

Acid

Property Value Source
2-(2,5-

IUPAC Name Dimethylphenyl)quinoline-4- SynHet
carboxylic acid

CAS Number 20389-07-5 SynHet

PubChem CID 616123 SynHet

Molecular Formula Ci1sH15NO2 SynHet

Molecular Weight 277.32 g/mol

Table 2: Experimental and Predicted Physicochemical Properties
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Property Value Notes

The related compound 2-
phenyl-4-quinolinecarboxylic
acid has a melting point of

) ) ) 214-215 °C.[1] The similar

Melting Point Data not available

compound 2-(4-
Methylphenyl)quinoline-4-
carboxylic acid has a melting
point of 214-216 °C.[2]

Boiling Point Data not available -

For the related compound 2-
phenyl-4-quinolinecarboxylic
acid, solubility is reported as:
Solubility Data not available soluble in alcohol (1g in
120ml), diethyl ether (1g in
100ml), and chloroform (1g in

400ml); insoluble in water.[1]

The structurally similar 2-(2,5-

dimethyl-phenyl)-3-methyl-
pKa Data not available quinoline-4-carboxylic acid has

a predicted pKa of 0.98 + 0.10.

[3]

Experimental Protocols

The synthesis of quinoline-4-carboxylic acids is commonly achieved through well-established
methods such as the Doebner and Pfitzinger reactions. While a specific detailed protocol for 2-
(2,5-dimethylphenyl)quinoline-4-carboxylic acid is not readily available, the following
procedure is adapted from a microwave-assisted Pfitzinger reaction used for the synthesis of
the structurally analogous 2-(4-methylphenyl)quinoline-4-carboxylic acid.[2] This method is
expected to be applicable for the synthesis of the title compound with minor modifications.

Synthesis of 2-(2,5-Dimethylphenyl)quinoline-4-carboxylic Acid via Pfitzinger Reaction
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Materials:

Isatin

2,5-Dimethylacetophenone

Potassium hydroxide (KOH)

Ethanol (aqueous)

Acetic acid

Procedure:

 In a closed microwave-compatible vessel, a mixture of isatin (1.0 mmol), 2,5-
dimethylacetophenone (1.05 equivalents), and potassium hydroxide (10 equivalents) in
aqueous ethanol (10 ml) is prepared.

e The vessel is sealed and subjected to microwave irradiation for approximately 12 minutes at
a temperature of 140°C.

 After the reaction is complete, the mixture is allowed to cool to room temperature.
e The reaction mixture is then acidified with acetic acid to precipitate the crude product.
e The resulting solid is collected by filtration.

e The crude product is recrystallized from ethanol to yield the purified 2-(2,5-
dimethylphenyl)quinoline-4-carboxylic acid.

Workflow Visualization

The following diagram illustrates the general workflow of the Pfitzinger synthesis, a key method
for obtaining quinoline-4-carboxylic acid derivatives.
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General Workflow for Pfitzinger Synthesis
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Caption: General workflow of the Pfitzinger reaction for the synthesis of quinoline-4-carboxylic
acids.

Biological Context and Signaling Pathways

Extensive searches of scientific literature did not reveal specific studies detailing the interaction
of 2-(2,5-dimethylphenyl)quinoline-4-carboxylic acid with any particular signaling pathways.
However, the broader class of quinoline-4-carboxylic acid derivatives has been investigated for
various biological activities. For instance, some derivatives have been explored as inhibitors of
the STAT3 signaling pathway and as inhibitors of dihydroorotate dehydrogenase (DHODH),
both of which are important targets in cancer therapy.[4] Additionally, quinoline derivatives have
a well-established history as antibacterial agents.[5] Further research is required to elucidate
the specific biological targets and mechanisms of action for 2-(2,5-dimethylphenyl)quinoline-
4-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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